![molecular formula C23H27N3O B2972860 4-((5,6-Diphenylpyrazin-2-yl)(isopropyl)amino)butan-1-ol CAS No. 475086-75-0](/img/structure/B2972860.png)
4-((5,6-Diphenylpyrazin-2-yl)(isopropyl)amino)butan-1-ol
Overview
Description
“4-((5,6-Diphenylpyrazin-2-yl)(isopropyl)amino)butan-1-ol” is a chemical compound with the CAS Number: 475086-75-0 . It has a molecular weight of 361.49 and is a solid at room temperature .
Synthesis Analysis
The synthesis of this compound involves the use of cetyltrimethylammonium bromide and sodium hydroxide in water and toluene at 5°C for 5 hours . Another method involves the use of tetrabutyl-ammonium chloride and sodium hydroxide in water and toluene at 0 - 10°C for 1 hour .Molecular Structure Analysis
The molecular formula of this compound is C23H27N3O . Unfortunately, the specific details about its molecular structure are not available in the search results.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 361.49 and a molecular formula of C23H27N3O .Scientific Research Applications
Pharmaceutical Manufacturing
This compound is used in the manufacturing of Selexipag, a drug used for the treatment of pulmonary arterial hypertension . It is an intermediate in the synthesis process, hence the name “Selexipag intermediate”.
Bioanalytical Studies
The compound has been used in bioanalytical studies, particularly in the development and validation of methods for quantifying Selexipag and its related impurities in biological materials such as rat plasma .
Pharmacokinetic Studies
The compound has been used in pharmacokinetic studies. For example, it has been used in the development of a method for the determination and comparison of Selexipag assay in various biological materials and its application to pharmacokinetic studies in rat plasma .
Development of Analytical Methods
The compound has been used in the development of new analytical methods. For example, it has been used in the development and validation of a method for the estimation of Selexipag by RP-HPLC .
Safety and Toxicity Studies
The compound’s safety information, including hazard statements and precautionary statements, are documented, which can be useful in safety and toxicity studies .
Chemical Synthesis
The compound is used in chemical synthesis. For example, it has been used in the preparation of 2-{4-[(5,6-diphenyl pyrazin-2-yl)(isopropyl)amino]butoxy}-N-(methylsulfonyl)acetamide .
Development of Novel Polymorphs
The compound has been used in the development of novel polymorphs of 2-{4-[(5,6-diphenylpyrazin-2-yl)(isopropyl)amino]butoxy}-N-(methylsulfonyl)acetamide .
Material Science Research
Given its specific molecular structure, the compound could potentially be used in material science research, particularly in the study of organic materials and their properties .
Mechanism of Action
Safety and Hazards
The compound has been assigned the GHS07 pictogram, with the signal word "Warning" . Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P280 (Wear protective gloves/protective clothing/eye protection/face protection), P301 (IF SWALLOWED), P302 (IF ON SKIN), P305 (IF IN EYES), P312 (Call a POISON CENTER or doctor/physician if you feel unwell), P338 (Remove contact lenses if present and easy to do – continue rinsing), P351 (Rinse cautiously with water for several minutes), and P352 (Wash with plenty of soap and water) .
properties
IUPAC Name |
4-[(5,6-diphenylpyrazin-2-yl)-propan-2-ylamino]butan-1-ol | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27N3O/c1-18(2)26(15-9-10-16-27)21-17-24-22(19-11-5-3-6-12-19)23(25-21)20-13-7-4-8-14-20/h3-8,11-14,17-18,27H,9-10,15-16H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKBSUZWFQXNCSI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(CCCCO)C1=CN=C(C(=N1)C2=CC=CC=C2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-((5,6-Diphenylpyrazin-2-yl)(isopropyl)amino)butan-1-ol | |
CAS RN |
475086-75-0 | |
Record name | 4-((5,6-Diphenyl-Pyrazin-2-yl)(isopropyl)amino)butan-1-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.